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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Titanium-47 (Ti-47) metal powder for
laboratory use, focusing on its procurement, technical specifications, and experimental
applications. Given the specialized nature of isotopically enriched materials, this document
outlines the typical process for obtaining Ti-47 and provides guidance on its handling and use
in research settings.

Procurement and Cost of Titanium-47 Metal Powder

Obtaining isotopically enriched Titanium-47 metal powder for laboratory use requires a
different approach than sourcing standard chemical reagents. Due to the specialized and costly
enrichment process, Ti-47 is not available as an off-the-shelf product with a fixed price. Instead,
researchers must request a quotation from specialized suppliers of stable isotopes.

The cost of Ti-47 is influenced by several factors, including the desired isotopic purity, particle
size, and the total quantity required. While exact pricing is only available upon request, it is
important to budget for a significantly higher cost compared to naturally occurring titanium
powder. For budgetary planning, researchers can refer to price lists for other enriched stable
isotopes, which often range from hundreds to thousands of dollars per gram depending on the
isotope and enrichment level.

The Quotation Process
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To obtain a quote for Titanium-47 metal powder, researchers will need to provide the supplier
with a set of technical specifications. The typical workflow for procuring specialized laboratory
materials like Ti-47 is outlined in the diagram below. This process involves defining the
experimental requirements, identifying suitable suppliers, requesting a formal quotation, and
navigating the institutional purchasing process.
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Procurement workflow for specialized laboratory materials.
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Potential Suppliers

Several companies specialize in the production and distribution of stable isotopes.
Researchers can contact the following types of suppliers to inquire about Titanium-47 metal
powder:

e ISOFLEX: A supplier of stable isotopes and select radioisotopes.[1]

e Buylsotope.com (a division of Neonest AB): A global supplier of a wide range of enriched
isotopes.[2]

e American Elements: A manufacturer and distributor of high-purity metals and chemicals,
including isotopes.

e Trace Sciences International: A producer of stable isotope-labeled compounds.

When requesting a quote, it is advisable to contact multiple suppliers to compare pricing and
availability.

Technical Specifications

The specifications of Titanium-47 metal powder are critical for its successful application in
research. The following tables summarize the key nuclear and physical properties of Ti-47, as
well as typical specifications for commercially available titanium metal powder that can be
requested for the enriched isotope.

Property Value

Atomic Number 22

Mass Number 47

Natural Abundance 7.44%

Isotopic Purity (enriched) >95% (typical, can be specified)
Spin 5/2

Magnetic Moment (u/uN) -0.7884
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ical Specifications for Titani | Powd

Parameter Typical Range/Value Notes

Specify based on experimental

Chemical Purity 99.5% to0 99.99%

needs.

) ) -325 mesh (<44 um) to -100 Finer powders have higher
Particle Size
mesh (<149 um) surface area.
] Spherical powders offer better

Morphology Irregular or Spherical -

flowability.

Request a certificate of
Impurities (max. ppm) Fe,C,O,N,H analysis for detailed impurity

levels.

Experimental Protocols

Titanium-47 is utilized in various advanced research applications. Below are detailed
methodologies for two key experimental areas where Ti-47 metal powder is employed.

Production of Vanadium-48 for PET Imaging

Vanadium-48 (V-48) is a positron-emitting radionuclide with applications in medical imaging
(Positron Emission Tomography, PET) and nutritional studies. It can be produced by proton
bombardment of an enriched Titanium-47 target.

Obijective: To produce V-48 via the 47Ti(p,n)47V -> 47Sc -> 48V reaction pathway is indirect. A
more direct and commonly cited reaction for producing V-48 is the 48Ti(p,n)48V reaction.
However, the use of enriched 47Ti can also contribute to the production of other vanadium
isotopes and is a subject of research. For the purpose of this guide, we will outline a general
protocol for target preparation and irradiation.

Methodology:
» Target Preparation:

o A specific quantity of enriched Titanium-47 metal powder is pressed into a high-purity
backing material, typically aluminum or copper, to form a target disc.
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o The target is then sealed to ensure stability under vacuum and during irradiation.

o [rradiation:

o The target is placed in a cyclotron and bombarded with a proton beam of a specific energy
and current.[3][4][5]

o The irradiation time is calculated based on the desired activity of V-48, taking into account
the reaction cross-section and the half-life of the product.[3][4]

» Post-Irradiation Processing:

o After a cooling period to allow for the decay of short-lived isotopes, the target is chemically
processed to separate the V-48 from the titanium target material.

o This typically involves dissolving the target in an appropriate acid and using ion exchange
chromatography to isolate the vanadium isotopes.

e Quality Control:

o The final product is analyzed for radionuclidic purity, radiochemical purity, and specific
activity before use in further applications.

Solid-State Nuclear Magnetic Resonance (NMR)
Spectroscopy

Titanium-47, with its nuclear spin of 5/2, is an NMR-active nucleus. Solid-state NMR
spectroscopy of Ti-47 can provide valuable insights into the local atomic environment and
structure of titanium-containing materials.[6][7][8][9][10]

Objective: To characterize the local structure of a titanium-containing material using 47Ti solid-
state NMR.

Methodology:
e Sample Preparation:

o The material containing Titanium-47 is finely ground into a homogeneous powder.
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o The powder is then packed into an NMR rotor of a specific diameter (e.g., 1.3 mm, 3.2
mm, or 4 mm).

e NMR Spectrometer Setup:

o The experiment is conducted on a high-field solid-state NMR spectrometer.

o A specialized probe capable of detecting the low gyromagnetic ratio of 47Ti is used.
» Data Acquisition:

o A suitable pulse sequence, such as a Hahn-echo or a quadrupolar Carr-Purcell-Meiboom-
Gill (QCPMG) sequence, is employed to acquire the 47Ti NMR spectrum.[9]

o Due to the low sensitivity of 47Ti, a large number of scans are typically required to achieve
an adequate signal-to-noise ratio.[6]

o Spectral Analysis:

o The resulting spectrum is processed and analyzed to determine key NMR parameters,
including the chemical shift and the quadrupolar coupling constant.[7]

o These parameters are then correlated with the local coordination geometry and electronic
structure of the titanium atoms in the material.[7]

Safety and Handling

Handling metal powders in a laboratory setting requires strict adherence to safety protocols to
mitigate risks such as inhalation, skin contact, and fire or explosion.[11][12][13][14][15]

Personal Protective Equipment (PPE):

o Respiratory Protection: A properly fitted respirator (e.g., N95 or P100) should be worn to
prevent inhalation of fine particles.[11]

o Eye Protection: Safety goggles are mandatory to protect against airborne particles.[13]

» Gloves: Use appropriate gloves to prevent skin contact.[12]
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e Lab Coat: A lab coat should be worn to protect clothing. For reactive powders like titanium, a
fire-resistant lab coat is recommended.[12]

Handling Procedures:

« Ventilation: All handling of titanium powder should be performed in a well-ventilated area,
preferably within a fume hood or a glove box, especially for highly sensitive materials.[11]

 Inert Atmosphere: For reactive experiments, handling should be conducted under an inert
atmosphere (e.g., argon or nitrogen) to prevent oxidation.[11]

« Static Electricity: Grounding and bonding of all equipment and personnel is crucial to prevent
static discharge, which can be an ignition source for fine metal powders.[11]

e Spill Management: Spills should be cleaned up immediately using a vacuum with a HEPA
filter. Dry sweeping should be avoided as it can create dust clouds.

Storage:

o Titanium-47 metal powder should be stored in a cool, dry, and well-ventilated area in a
tightly sealed container.

« |t should be kept away from sources of ignition and incompatible materials such as strong
oxidizing agents.

By following these guidelines, researchers can safely and effectively utilize Titanium-47 metal
powder in their laboratory experiments, contributing to advancements in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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